Cas no 68120-77-4 (Benzene, 1,2-dichloro-4-(1-chlorobutyl)-)

• Product Name: Benzene, 1,2-dichloro-4-(1-chlorobutyl)-
• CAS No: 68120-77-4
• MF: C₁₀H₁₁Cl₃
• MW: 237.553340196609
• CID: 6784214
• PubChem ID: 12947390
• Update Time: 2025-10-29

Benzene, 1,2-dichloro-4-(1-chlorobutyl)- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11484393
• DTXSID301275194
• AKOS012743714
• Benzene, 1,2-dichloro-4-(1-chlorobutyl)-
• 68120-77-4

• Inchi： 1S/C10H11Cl3/c1-2-3-8(11)7-4-5-9(12)10(13)6-7/h4-6,8H,2-3H2,1H3
• InChI Key： DXBPDAOUIWQAGE-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)Cl)Cl)CCC

Computed Properties

• Exact Mass: 235.992633g/mol
• Monoisotopic Mass: 235.992633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1,2-dichloro-4-(1-chlorobutyl)-

Benzene, 1,2-dichloro-4-(1-chlorobutyl): A Comprehensive Overview

Benzene, 1,2-dichloro-4-(1-chlorobutyl), also known by its CAS registry number CAS No. 68120-77-4, is a chlorinated aromatic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and catalysis.

The molecular structure of Benzene, 1,2-dichloro-4-(1-chlorobutyl) consists of a benzene ring substituted with two chlorine atoms at the 1 and 2 positions and a chlorobutyl group at the 4 position. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex organic compounds.

Recent studies have highlighted the role of CAS No. 68120-77-4 in the development of novel materials for energy storage applications. Researchers have explored its potential as a precursor for synthesizing advanced carbon materials with tailored porosity and surface functionality. These materials exhibit promising performance in supercapacitors and lithium-ion batteries, underscoring the importance of this compound in sustainable energy technologies.

In terms of synthesis, Benzene, 1,2-dichloro-4-(1-chlorobutyl) can be prepared through various routes, including electrophilic substitution reactions and coupling processes. The choice of synthetic methodology depends on the desired purity and scalability of the process. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods for this compound.

The application of CAS No. 68120-77-4 extends beyond material science into the realm of pharmaceuticals and agrochemicals. Its unique reactivity makes it an attractive building block for constructing bioactive molecules with potential therapeutic or pesticidal properties. Ongoing research is focused on optimizing its use in drug discovery pipelines to address unmet medical needs.

From an environmental perspective, understanding the fate and transport of Benzene, 1,2-dichloro-4-(1-chlorobutyl) in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound undergoes degradation under specific environmental conditions, which is essential information for risk assessment and regulatory purposes.

In conclusion, Benzene, 1,2-dichloro-4-(1-chlorobutyl) (CAS No. 68120-77-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its continued exploration in cutting-edge research promises to unlock new opportunities for innovation in chemistry and related fields.